Cas no 2060030-99-9 (tert-butyl 3-amino-3-(4-methoxyphenyl)-2,2-dimethylpropanoate)

• Product Name: tert-butyl 3-amino-3-(4-methoxyphenyl)-2,2-dimethylpropanoate
• CAS No: 2060030-99-9
• MF: C₁₆H₂₅NO₃
• MW: 279.374604940414
• MDL: MFCD30500701
• CID: 5153861
• PubChem ID: 137703587
• Update Time: 2025-07-23

tert-butyl 3-amino-3-(4-methoxyphenyl)-2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-amino-3-(4-methoxyphenyl)-2,2-dimethylpropanoate
• tert-Butyl3-amino-3-(4-methoxyphenyl)-2,2-dimethylpropanoate
• CID 137703587
• Benzenepropanoic acid, β-amino-4-methoxy-α,α-dimethyl-, 1,1-dimethylethyl ester
• tert-butyl 3-amino-3-(4-methoxyphenyl)-2,2-dimethylpropanoate

• MDL： MFCD30500701
• Inchi： 1S/C16H25NO3/c1-15(2,3)20-14(18)16(4,5)13(17)11-7-9-12(19-6)10-8-11/h7-10,13H,17H2,1-6H3
• InChI Key： FXAYJDHVGJWXTL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C(C)(C)C(C1C=CC(=CC=1)OC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 325
• XLogP3: 2.5
• Topological Polar Surface Area: 61.6

Experimental Properties

• Density: 1.035±0.06 g/cm3(Predicted)
• Boiling Point: 375.7±37.0 °C(Predicted)
• pka: 8.50±0.10(Predicted)

Additional information on tert-butyl 3-amino-3-(4-methoxyphenyl)-2,2-dimethylpropanoate

Introduction to Tert-butyl 3-amino-3-(4-methoxyphenyl)-2,2-dimethylpropanoate (CAS No. 2060030-99-9)

Tert-butyl 3-amino-3-(4-methoxyphenyl)-2,2-dimethylpropanoate, identified by the Chemical Abstracts Service registry number CAS No. 2060030-99-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its structural complexity and functional diversity, making it a subject of extensive research for potential therapeutic applications.

The molecular structure of tert-butyl 3-amino-3-(4-methoxyphenyl)-2,2-dimethylpropanoate consists of a tert-butyl group attached to a chiral center, which is further substituted with an amino group and a 4-methoxyphenyl moiety. The presence of these functional groups imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry. Specifically, the amino group and the aromatic ring system provide opportunities for further derivatization, enabling the development of novel bioactive molecules.

In recent years, there has been growing interest in the exploration of heterocyclic compounds as pharmacophores due to their diverse biological activities. The 4-methoxyphenyl group in this compound is particularly noteworthy, as it is commonly found in many bioactive natural products and drug candidates. Studies have demonstrated that methoxy-substituted aromatic rings can enhance binding affinity and metabolic stability, making them attractive for medicinal chemistry applications.

One of the most compelling aspects of tert-butyl 3-amino-3-(4-methoxyphenyl)-2,2-dimethylpropanoate is its potential role in the development of enzyme inhibitors. The chiral center and the combination of amino and aromatic groups suggest that this compound may interact with specific enzymatic targets. For instance, research has shown that similar molecular scaffolds can inhibit proteases and kinases, which are key targets in diseases such as cancer and inflammation. The tert-butyl group also contributes to steric hindrance, which can be strategically employed to optimize binding interactions.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to identify molecules that exhibit high affinity for biological targets. In this context, tert-butyl 3-amino-3-(4-methoxyphenyl)-2,2-dimethylpropanoate has been modeled against various protein receptors to assess its binding potential. Preliminary results indicate promising interactions with enzymes involved in metabolic pathways, suggesting its utility as a lead compound for further optimization.

The synthesis of tert-butyl 3-amino-3-(4-methoxyphenyl)-2,2-dimethylpropanoate presents both challenges and opportunities for synthetic chemists. The construction of the chiral center while maintaining high enantiomeric purity is crucial for its pharmaceutical applications. Modern synthetic methodologies, such as asymmetric hydrogenation and enzymatic resolutions, have been explored to achieve this goal. Additionally, the introduction of the 4-methoxyphenyl group requires careful consideration to ensure regioselectivity and minimize side reactions.

In conclusion, tert-butyl 3-amino-3-(4-methoxyphenyl)-2,2-dimethylpropanoate (CAS No. 2060030-99-9) represents a promising candidate for further pharmaceutical development. Its unique structural features and potential biological activities make it an attractive molecule for medicinal chemists. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like this one are likely to play a significant role in the discovery and development of novel treatments for various diseases.